3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDE
Overview
Description
3-Isoxazolecarboxylic acid, 5-methyl-, 2-(o-chlorobenzyl)hydrazide, also known as Isoxazolecarboxylic acid hydrazide, is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH) and has been extensively studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDEboxylic acid hydrazide involves the inhibition of the enzyme FAAH. FAAH is responsible for the breakdown of endocannabinoids, which are natural compounds that play a key role in regulating various physiological processes such as pain, inflammation, and mood. By inhibiting FAAH, 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDEboxylic acid hydrazide increases the levels of endocannabinoids in the body, leading to the observed therapeutic effects.
Biochemical and Physiological Effects:
3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDEboxylic acid hydrazide has been shown to possess anti-inflammatory, analgesic, and anxiolytic properties. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, it has been shown to have neuroprotective effects in animal models of Parkinson's disease and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDEboxylic acid hydrazide is its potent inhibitory activity against FAAH, which makes it a valuable tool for studying the role of endocannabinoids in various physiological processes. However, one of the limitations of using 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDEboxylic acid hydrazide in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.
Future Directions
There are several potential future directions for research involving 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDEboxylic acid hydrazide. One area of interest is the development of more potent and selective FAAH inhibitors that can be used for therapeutic purposes. Another area of interest is the study of the effects of endocannabinoids on other physiological processes such as metabolism and immune function. Additionally, the potential use of 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDEboxylic acid hydrazide in combination with other drugs for the treatment of various neurological disorders warrants further investigation.
Scientific Research Applications
3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-(o-CHLOROBENZYL)HYDRAZIDEboxylic acid hydrazide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anxiolytic properties. It has also been studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and multiple sclerosis.
properties
IUPAC Name |
N'-[(2-chlorophenyl)methyl]-5-methyl-1,2-oxazole-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3O2/c1-8-6-11(16-18-8)12(17)15-14-7-9-4-2-3-5-10(9)13/h2-6,14H,7H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQKPYJPXNTYNQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NNCC2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40238542 |
Source
|
| Record name | 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(o-chlorobenzyl)hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40238542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
91396-23-5 |
Source
|
| Record name | 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(o-chlorobenzyl)hydrazide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0091396235 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(o-chlorobenzyl)hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40238542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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